2-[(4-methoxy-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N-2-naphthylacetamide

• IUPAC Name: 2-[(4-methoxy-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-naphthalen-2-ylacetamide
• InChI: InChI=1S/C17H15N3O3S/c1-23-16-9-14(21)19-17(20-16)24-10-15(22)18-13-7-6-11-4-2-3-5-12(11)8-13/h2-9H,10H2,1H3,(H,18,22)(H,19,20,21)
• InChI Key: ACNGAXGITFRNIZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=O)NC(=N1)SCC(=O)NC2=CC3=CC=CC=C3C=C2
• Molecular Formula: C17H15N3O3S
• Molecular Weight: 341.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds, such as diaminopyrimidin-2-yl)thioacetamide derivatives, involves reactions that produce molecules linked by N—H⋯N hydrogen bonds, forming inversion dimers with ring motifs. This process indicates a methodological framework for synthesizing complex molecules including "2-[(4-methoxy-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N-2-naphthylacetamide" by leveraging similar chemical structures and bonding characteristics (Subasri et al., 2017).

Molecular Structure Analysis

The molecular structure of closely related compounds showcases a significant inclination between the pyrimidine ring and adjacent ring systems, providing insights into the spatial arrangement and potential interactions within the molecule. These structural details highlight the importance of molecular geometry in determining the compound's physical and chemical properties (Subasri et al., 2017).

Chemical Reactions and Properties

The compound's reactivity can be inferred from related studies, where specific functional groups within the molecule engage in various chemical reactions, leading to the formation of diverse derivatives with distinct properties. These reactions are crucial for understanding the compound's behavior under different chemical conditions and for exploring its potential applications in synthesis and material science (Fadda et al., 2015).

Physical Properties Analysis

Investigations into similar compounds provide valuable information about their physical properties, such as crystalline structure and intermolecular interactions. These properties are essential for predicting the behavior of "2-[(4-methoxy-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N-2-naphthylacetamide" in various environments and for applications in material science (Subasri et al., 2017).

Chemical Properties Analysis

The chemical properties, including reactivity patterns and stability, can be deduced from the compound's molecular structure and the nature of its functional groups. Understanding these properties is crucial for the compound's application in chemical synthesis, where its reactivity can be harnessed for constructing complex molecules or for specific reactions in organic synthesis (Farouk et al., 2021).